Cas no 1378877-51-0 (2-(3-chloro-5-fluorophenyl)-2-oxoacetic acid)

• Product Name: 2-(3-chloro-5-fluorophenyl)-2-oxoacetic acid
• CAS No: 1378877-51-0
• MF: C₈H₄ClFO₃
• MW: 202.566965103149
• CID: 4595098
• PubChem ID: 91656764
• Update Time: 2023-11-24

2-(3-chloro-5-fluorophenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-5-fluorophenyl)glyoxylic acid
• 2-(3-Chloro-5-fluorophenyl)-2-oxoacetic acid
• 2-(3-chloro-5-fluorophenyl)-2-oxoacetic acid

• Inchi： 1S/C8H4ClFO3/c9-5-1-4(2-6(10)3-5)7(11)8(12)13/h1-3H,(H,12,13)
• InChI Key： GPMVBKOTIFBORG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(C(=O)O)=O)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives